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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview and detailed protocols for

utilizing multiple MCC-134 thermocouple measurement HATs with a Raspberry Pi for high-

channel-count temperature monitoring. This solution is particularly suited for applications in

laboratory research and pharmaceutical development, where precise and simultaneous

temperature logging from numerous sensors is critical for experimental integrity and data

reliability.

Introduction
The Measurement Computing Corporation (MCC) 134 is a 4-channel thermocouple

measurement HAT (Hardware Attached on Top) for the Raspberry Pi.[1][2] It offers 24-bit

resolution and supports a wide range of thermocouple types, making it a versatile tool for

scientific applications.[1][2] A key feature of the MCC DAQ HAT series is the ability to stack up

to eight HATs on a single Raspberry Pi, enabling a scalable solution for up to 32 simultaneous

temperature measurements.[1][2] This guide will walk through the hardware configuration,

software setup, and data acquisition protocols for a multi-HAT MCC-134 system.

System Architecture and Specifications
A multi-channel temperature monitoring system built with stacked MCC-134 HATs consists of a

Raspberry Pi host, a stack of MCC-134 HATs, and the necessary thermocouples. The logical
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architecture of this system is hierarchical, with the Raspberry Pi managing data acquisition

from each HAT in the stack.

Quantitative Data Summary
The following tables summarize the key specifications of the MCC-134 HAT and the multi-HAT

system.

Table 1: MCC-134 HAT Specifications

Feature Specification

Thermocouple Inputs 4 isolated channels

ADC Resolution 24-bit

Supported Thermocouple Types
J, K, R, S, T, N, E, and B (software selectable

per channel)

Update Interval 1 second (minimum)

Cold Junction Compensation 3 high-resolution sensors

Open Thermocouple Detection Supported on all channels

Power Consumption Powered by Raspberry Pi GPIO (3.3V and 5V)

Table 2: Stacked MCC-134 System Specifications

Feature Specification

Maximum Number of Stacked HATs 8

Maximum Thermocouple Channels 32 (with 8 stacked MCC-134s)

Host Computer Raspberry Pi (Models with 40-pin GPIO header)

Programming Interfaces C, C++, Python

Software MCC DAQ HAT Library (Open-source)
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Experimental Protocol: Multi-HAT Setup and Data
Acquisition
This section provides a detailed methodology for setting up a multi-channel temperature

monitoring system using stacked MCC-134 HATs.

Hardware Configuration
A critical step in configuring a stack of MCC-134 HATs is assigning a unique address to each

board. This is achieved by configuring the address jumpers (A0, A1, A2) on each HAT. The

base HAT (closest to the Raspberry Pi) should have address 0 (no jumpers installed). Each

subsequent HAT must have a unique address from 1 to 7.

Table 3: MCC-134 Address Jumper Settings

Board Address Jumper A2 Jumper A1 Jumper A0

0 No Jumper No Jumper No Jumper

1 No Jumper No Jumper Jumper Installed

2 No Jumper Jumper Installed No Jumper

3 No Jumper Jumper Installed Jumper Installed

4 Jumper Installed No Jumper No Jumper

5 Jumper Installed No Jumper Jumper Installed

6 Jumper Installed Jumper Installed No Jumper

7 Jumper Installed Jumper Installed Jumper Installed

Experimental Workflow for Hardware Setup:
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Fig. 1: Hardware Setup Workflow

Software Installation and Configuration
With the hardware assembled, the next step is to install the necessary software on the

Raspberry Pi. This involves installing the MCC DAQ HAT library and its dependencies.

Update Raspberry Pi OS:

Detect Stacked HATs: After installation, it is crucial to run a command that reads the

EEPROMs of the stacked HATs and configures the system accordingly.

To verify that all HATs are detected, you can list the available boards:

Data Acquisition Scripts
The daqhats library provides a straightforward interface for reading data from the MCC-134
HATs in both Python and C++. The following examples demonstrate how to read temperature

data from all channels of all detected MCC-134 HATs.

Logical Flow for Data Acquisition:
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Fig. 2: Data Acquisition Logical Flow

Python Example: read_all_temperatures.py

C++ Example: read_all_temperatures.cpp
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Best Practices for Accurate Measurements
To ensure the highest quality of data, consider the following best practices:

Minimize Thermal Gradients: Place the MCC-134 HATs in an environment with stable

temperature and minimal air currents to reduce errors in cold junction compensation.

Reduce Raspberry Pi CPU Load: High CPU usage can increase the temperature of the

Raspberry Pi, potentially affecting the accuracy of the cold junction compensation on the

nearest HAT. If possible, offload intensive computations to another machine.

HAT Stacking Order: For optimal accuracy, it is recommended to place the MCC-134 HATs

furthest from the Raspberry Pi in a mixed-HAT stack. This minimizes the thermal influence of

the Raspberry Pi's processor.

Proper Thermocouple Connection: Ensure a secure and correct polarity connection of the

thermocouple wires to the screw terminals. Loose connections can lead to intermittent

readings and errors.

Use Shielded Thermocouples in Noisy Environments: In environments with significant

electromagnetic interference, using shielded thermocouples can help to reduce noise and

improve measurement stability.

Conclusion
Stacking multiple MCC-134 HATs provides a robust and scalable solution for multi-channel

temperature monitoring in research and development settings. By following the detailed

hardware and software protocols outlined in this guide, researchers and scientists can reliably

acquire precise temperature data from a large number of sensors simultaneously. The open-

source nature of the MCC DAQ HAT library offers the flexibility to integrate this data acquisition

system into larger experimental control and data analysis workflows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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